Cas no 1250691-00-9 (2-Amino-3-(4-chloro-1h-pyrazol-1-yl)-2-methylpropanoic acid)

• Product Name: 2-Amino-3-(4-chloro-1h-pyrazol-1-yl)-2-methylpropanoic acid
• CAS No: 1250691-00-9
• MF: C₇H₁₀ClN₃O₂
• MW: 203.626200199127
• CID: 5713290
• PubChem ID: 61923998
• Update Time: 2023-10-17

2-Amino-3-(4-chloro-1h-pyrazol-1-yl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• AKOS011197926
• 1250691-00-9
• EN300-1122986
• 2-amino-3-(4-chloro-1H-pyrazol-1-yl)-2-methylpropanoicacid
• 2-amino-3-(4-chloro-1H-pyrazol-1-yl)-2-methylpropanoic acid
• 1H-Pyrazole-1-propanoic acid, α-amino-4-chloro-α-methyl-
• 2-Amino-3-(4-chloro-1h-pyrazol-1-yl)-2-methylpropanoic acid

• Inchi： 1S/C7H10ClN3O2/c1-7(9,6(12)13)4-11-3-5(8)2-10-11/h2-3H,4,9H2,1H3,(H,12,13)
• InChI Key： IZYHXCCRFSGMCE-UHFFFAOYSA-N
• SMILES： ClC1C=NN(C=1)CC(C(=O)O)(C)N

Computed Properties

• Exact Mass: 203.0461543g/mol
• Monoisotopic Mass: 203.0461543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.6
• Topological Polar Surface Area: 81.1Ų

Experimental Properties

• Density: 1.48±0.1 g/cm3(Predicted)
• Boiling Point: 374.1±42.0 °C(Predicted)
• pka: 2.01±0.10(Predicted)